Potassium;2,2,3,3,4,4,5,5-octafluoropentanoate
Overview
Description
Potassium is a chemical element with the symbol “K” and atomic number 19. It is a soft, silvery-white metal that is soft enough to easily cut with a knife . Potassium metal reacts rapidly with atmospheric oxygen to form flaky white potassium peroxide in only seconds of exposure .
Synthesis Analysis
Potassium is an essential nutrient that is naturally present in many foods and available as a dietary supplement . It is absorbed via passive diffusion, primarily in the small intestine . About 90% of ingested potassium is absorbed and used to maintain its normal intracellular and extracellular concentrations .Molecular Structure Analysis
The electron configuration of potassium is [Ar] 4s¹. This reflects the structure of potassium’s electron shells. It has filled inner shells and a single electron in its outermost shell. This lone outer electron is responsible for potassium’s chemical behavior, as it is easily lost during reactions, resulting in a positive ion K⁺ .Chemical Reactions Analysis
Potassium’s chemical properties are dominated by its position in the alkali metal group of the periodic table. Alkali metals, which include lithium, sodium, and potassium among others, are characterized by their single valence electron that’s easily lost during chemical reactions. This makes them highly reactive, particularly with non-metals .Physical and Chemical Properties Analysis
Potassium is a silvery-white metal that is soft enough to be cut with a knife. As a metal, it has distinct properties like electrical conductivity and is generally reactive, especially with water . The physical properties of potassium include a melting point of 63.5°C (146.3°F), a boiling point of 759°C (1,398°F), and a density of 0.89 g/cm³ .Scientific Research Applications
Agriculture and Plant Growth
Potassium in Agriculture : Research emphasizes the need for future studies on potassium (K) in agriculture. It discusses potassium's role in soils, plant physiology, and nutrition, and highlights the importance of understanding K availability in soils and its influence on plant growth and quality. The role of potassium in mitigating plant stress situations, including diseases, pests, frost, and salinity, is also explored. This work suggests a need for more interaction between molecular biologists and agronomists for agricultural practice improvement (Römheld & Kirkby, 2010).
Potassium in Plant Physiology : Potassium plays a vital role in plant growth and physiology. It is involved in protein synthesis, carbohydrate metabolism, enzyme activation, stomatal regulation, and photosynthesis. K enhances abiotic stress tolerance in plants, helping maintain ion homeostasis and regulate osmotic balance under stress conditions like salt and drought. Research supports the notion that potassium enhances antioxidant defense in plants, protecting them from oxidative stress in various environmental adversities (Hasanuzzaman et al., 2018).
Biomedical Applications
- Potassium in Biomedical Science : Potassium is significant in biomedical science, especially in neurotransmission through the sodium (Na)-potassium (K) pump. This study discusses the synthesis of hybrid La2O3 nanomaterial and K-complexes for electrochemical study, indicating the potential applications of potassium in biomedical fields like magnetic resonance imaging (MRI) for cancerous cell detection (Srivastava et al., 2022).
Mechanism of Action
Target of Action
Potassium 5H-octafluoropentanoate, also known as Potassium 2,2,3,3,4,4,5,5-octafluoropentanoate, is a potassium compound. Potassium compounds generally target cellular processes that are sensitive to potassium levels, such as nerve impulse transmission, muscle contraction, and maintenance of normal renal function .
Mode of Action
Potassium compounds, including Potassium 5H-octafluoropentanoate, primarily function by regulating the action potential duration in cells . They do this by inhibiting repolarizing potassium currents, often referred to as "potassium channel blockers" . This mechanism prolongs the action potential duration, which can influence various cellular processes .
Biochemical Pathways
Potassium is involved in several biochemical pathways. It plays a crucial role in maintaining the transmembrane gradients of potassium and sodium, created and maintained by the ubiquitous Na,K-ATPase (the sodium pump) . This system supports a number of critical life-promoting functions: high intracellular potassium facilitates protein synthesis and cell volume regulation, the sodium and potassium gradients are “storehouses” of potential energy used to transport electrolytes and substrates across membranes, and the transmembrane potassium gradients are key determinants of membrane potential that can modulate action potentials, control muscle contractility, and influence ion channel and transporter activity .
Pharmacokinetics
Potassium compounds are generally well-absorbed and distributed throughout the body, given the essential role of potassium in various physiological processes .
Result of Action
The action of Potassium 5H-octafluoropentanoate, like other potassium compounds, can have significant effects at the molecular and cellular levels. By influencing the duration of action potentials, it can affect the excitability of cells, particularly neurons and muscle cells . This can have downstream effects on processes such as nerve impulse transmission, muscle contraction, and the maintenance of normal renal function .
Action Environment
The action of Potassium 5H-octafluoropentanoate can be influenced by various environmental factors. For instance, soil factors, plant factors, and fertilizer and management practices can affect the availability of potassium in the soil and resulting plant uptake . Additionally, exposure to high saline conditions results in an increase in intracellular sodium (Na+) and a concurrent decrease in potassium levels . Thus, environmental conditions can significantly impact the action, efficacy, and stability of potassium compounds .
Safety and Hazards
Low levels of potassium in your body can cause effects such as abnormal heart rhythms, muscle weakness, and even paralysis . Hypokalemia is when the amount of potassium in your blood is too low. Normal levels of potassium for an adult range from 3.5 to 5.2 mEq/L (3.5 to 5.2 mmol/L). Anything lower than 3 mEq/L (3 mmol/L) may be considered severe hypokalemia .
Future Directions
Potassium is an essential nutrient with diverse applications. It is crucial in numerous biological functions and is also extensively utilized in a range of industrial processes . Future research and applications may focus on further understanding the role of potassium in biological systems and exploring its potential uses in industries like agriculture, medicine, and technology .
Properties
IUPAC Name |
potassium;2,2,3,3,4,4,5,5-octafluoropentanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2F8O2.K/c6-1(7)3(8,9)5(12,13)4(10,11)2(14)15;/h1H,(H,14,15);/q;+1/p-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRIGGAHZHKMSGY-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)(F)F.[K+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HF8KO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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